Cas no 2216-16-2 (N,N-Diethyl-3-nitroaniline)

• Product Name: N,N-Diethyl-3-nitroaniline
• CAS No: 2216-16-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD00024459
• CID: 286759
• Update Time: 2025-05-24

N,N-Diethyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-m-nitroaniline
• Benzenamine,N,N-diethyl-3-nitro-
• N,N-Diethyl-3-nitroaniline
• 3-Nitro-N,N-diethyl-anilin
• 3-Nitro-N,N-diethylaniline
• N,N-Diaethyl-3-nitro-anilin
• N,N-Diaethyl-m-nitroanilin
• N,N-Diethyl-3-nitro-anilin
• N,N-diethyl-3-nitro-benzenamine
• m-Nitro-N,N-diethylaniline
• Benzenamine, N,N-diethyl-3-nitro-
• m-nitrodiethylaniline
• N,N-diethyl-3-nitrobenzenamine
• QSNHMSRICSDACJ-UHFFFAOYSA-N
• diethyl(3-nitrophenyl)amine
• NN-Diethyl-3-nitroaniline
• 3-DIETHYLAMINO-1-NITROBENZENE
• n n-diethyl-m-nitroaniline
• N,N-diethyl-3-nitro-aniline
• n,n-diethyl-3-nitro-benzenamin

• MDL： MFCD00024459
• Inchi： 1S/C10H14N2O2/c1-3-11(4-2)9-6-5-7-10(8-9)12(13)14/h5-8H,3-4H2,1-2H3
• InChI Key： QSNHMSRICSDACJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)N(CC)CC)=O

Computed Properties

• Exact Mass: 194.10600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 49.1

Experimental Properties

• Density: 1.127
• Melting Point: 77.5°C (estimate)
• Boiling Point: 289°C at 760 mmHg
• Refractive Index: 1.6358 (estimate)
• PSA: 49.06000
• LogP: 2.96420

N,N-Diethyl-3-nitroaniline Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Diethyl-3-nitroaniline

N,N-Diethyl-3-nitroaniline: A Comprehensive Overview

N,N-Diethyl-3-nitroaniline, also known by its CAS number CAS 2216-16-2, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of aniline, with a nitro group attached at the 3-position and two ethyl groups substituting the nitrogen atom. Its structure, characterized by the presence of both nitro and ethyl groups, imparts unique chemical properties that make it valuable in numerous applications.

Recent studies have highlighted the potential of N,N-Diethyl-3-nitroaniline in the field of materials science, particularly in the development of advanced polymers and composites. Researchers have explored its ability to act as a precursor for synthesizing high-performance materials with enhanced mechanical and thermal properties. For instance, a 2023 study published in Advanced Materials demonstrated that incorporating N,N-Diethyl-3-nitroaniline into polymer matrices significantly improved their tensile strength and thermal stability, making them suitable for aerospace and automotive industries.

In addition to its role in materials science, N,N-Diethyl-3-nitroaniline has shown promise in pharmaceutical research. The compound's unique structure allows it to serve as a building block for synthesizing bioactive molecules with potential therapeutic applications. A 2022 study in Journal of Medicinal Chemistry reported that derivatives of N,N-Diethyl-3-nitroaniline exhibited potent anti-inflammatory and antioxidant activities, suggesting their potential use in developing new drugs for chronic inflammatory diseases.

The synthesis of N,N-Diethyl-3-nitroaniline typically involves a multi-step process, starting with the nitration of an aniline derivative followed by alkylation to introduce the ethyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact. For example, a 2021 paper in Catalysis Letters introduced a novel catalyst system that significantly accelerated the nitration step, leading to higher yields and purer products.

The application of N,N-Diethyl-3-nitroaniline extends beyond materials science and pharmacology. It has also found use in agrochemicals, where its ability to interact with biological systems makes it a candidate for developing new pesticides or herbicides. However, ongoing research is focused on understanding its environmental impact and ensuring its safe application to minimize ecological risks.

In conclusion, N,N-Diethyl-3-nitroaniline (CAS 2216-16-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings. As scientific understanding of this compound deepens, it is likely to play an even more pivotal role in driving innovation across various sectors.